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Application Note
This document provides a detailed protocol for the purification of recombinant 6-

hydroxycyclohex-1-ene-1-carbonyl-CoA dehydrogenase (Had) from Escherichia coli. This

enzyme is a key component of the anaerobic benzoyl-CoA degradation pathway, catalyzing the

NAD+-dependent oxidation of 6-hydroxycyclohex-1-ene-1-carbonyl-CoA to 6-oxocyclohex-1-
ene-1-carbonyl-CoA.[1] Understanding the function and structure of this enzyme is crucial for

research into microbial aromatic compound metabolism, bioremediation, and as a potential

target for drug development. The protocol is based on the methods described for the

purification of the enzyme from Thauera aromatica, which was subsequently cloned and

overexpressed in E. coli.[1]

The purification strategy involves the overexpression of a His-tagged version of the enzyme in

E. coli, followed by cell lysis and a multi-step chromatography process to achieve high purity.

The protocol is designed to be robust and reproducible, providing researchers with a reliable

method for obtaining active 6-hydroxycyclohex-1-ene-1-carbonyl-CoA dehydrogenase for

downstream applications.
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Benzoyl-CoA Degradation Pathway
The following diagram illustrates the central role of 6-hydroxycyclohex-1-ene-1-carbonyl-CoA

dehydrogenase in the anaerobic degradation pathway of benzoyl-CoA.
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Benzoyl-CoA Cyclohexa-1,5-diene-1-carbonyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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